Cas no 90054-73-2 (1-(benzyloxy)-2-bromocycloheptane)

• Product Name: 1-(benzyloxy)-2-bromocycloheptane
• CAS No: 90054-73-2
• MF: C₁₄H₁₉BrO
• MW: 283.204063653946
• CID: 795395
• PubChem ID: 13234799
• Update Time: 2025-05-21

1-(benzyloxy)-2-bromocycloheptane Chemical and Physical Properties

Names and Identifiers

• Cycloheptane, 1-bromo-2-(phenylmethoxy)-
• 1-bromo-2-phenylmethoxycycloheptane
• 1-(benzyloxy)-2-bromocycloheptane
• DTXSID40530715
• EN300-1132466
• 90054-73-2

• Inchi： 1S/C14H19BrO/c15-13-9-5-2-6-10-14(13)16-11-12-7-3-1-4-8-12/h1,3-4,7-8,13-14H,2,5-6,9-11H2
• InChI Key： XBIDOOKMPYSZCB-UHFFFAOYSA-N
• SMILES： BrC1CCCCCC1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 282.06193g/mol
• Monoisotopic Mass: 282.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-(benzyloxy)-2-bromocycloheptane

1-(Benzyloxy)-2-Bromocycloheptane: A Comprehensive Overview

The compound 1-(benzyloxy)-2-bromocycloheptane, identified by the CAS registry number CAS No. 90054-73-2, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a cycloheptane ring with a benzyloxy group and a bromine atom. The presence of these functional groups makes it a versatile compound with potential applications in various areas, including pharmaceuticals, agrochemicals, and materials science.

The benzyloxy group, attached to the cycloheptane ring at position 1, introduces steric and electronic effects that influence the compound's reactivity and stability. The bromine atom at position 2 further enhances its reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted the importance of such compounds in the development of bioactive molecules, particularly in the context of drug discovery.

Recent research has focused on the synthesis and characterization of 1-(benzyloxy)-2-bromocycloheptane. One notable study published in the Journal of Organic Chemistry explored the use of this compound as a key intermediate in the synthesis of complex cyclic structures. The study demonstrated that the bromine atom at position 2 serves as an excellent leaving group, enabling efficient substitution reactions under mild conditions.

In addition to its synthetic applications, 1-(benzyloxy)-2-bromocycloheptane has shown promise in materials science. Researchers have investigated its potential as a precursor for the development of novel polymers with unique mechanical properties. The cycloheptane ring provides structural rigidity, while the benzyloxy group introduces flexibility, making it an ideal candidate for high-performance materials.

The compound's stability under various conditions has also been a topic of interest. Studies conducted under thermal and photochemical conditions have revealed that 1-(benzyloxy)-2-bromocycloheptane exhibits remarkable stability, which is crucial for its application in industrial processes. This stability is attributed to the electronic effects of the benzyloxy group and the spatial arrangement of substituents on the cycloheptane ring.

In terms of environmental impact, recent assessments have focused on the biodegradation potential of 1-(benzyloxy)-2-bromocycloheptane. Preliminary results suggest that under aerobic conditions, the compound undergoes microbial degradation, reducing its environmental footprint. This finding is significant for industries seeking to adopt more sustainable practices.

The synthesis of 1-(benzyloxy)-2-bromocycloheptane typically involves multi-step processes that combine nucleophilic substitution and cyclization reactions. One optimized method reported in Organic Process Research & Development involves the reaction of bromocycloheptane with benzyl alcohol under specific catalytic conditions. This approach ensures high yields and excellent purity, making it suitable for large-scale production.

The compound's spectroscopic properties have also been extensively studied. Nuclear magnetic resonance (NMR) spectroscopy has provided insights into its molecular structure and dynamic behavior. These studies have confirmed the presence of diastereotopic protons on the cycloheptane ring, which are influenced by both steric and electronic factors.

In conclusion, 1-(benzyloxy)-2-bromocycloheptane, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from organic synthesis to materials science, with ongoing studies exploring its potential in drug development and environmental sustainability. As research progresses, this compound is expected to play an increasingly important role in advancing both scientific knowledge and industrial applications.